Cas no 745026-94-2 (1H-Pyrrole,1-(2-methoxy-1-methylethyl)-)

• Product Name: 1H-Pyrrole,1-(2-methoxy-1-methylethyl)-
• CAS No: 745026-94-2
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD06334613
• CID: 560658
• PubChem ID: 5036497
• Update Time: 2025-05-28

1H-Pyrrole,1-(2-methoxy-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-(2-methoxy-1-methylethyl)-
• 1H-Pyrrole,1-(2-methoxy-1-methylethyl)-(9CI)
• 1-(1-Methoxypropan-2-yl)-1H-pyrrole
• 745026-94-2
• Z55893076
• MFCD06334613
• HMS1752J19
• AKOS008965148
• 1-(1-methoxypropan-2-yl)pyrrole

• MDL： MFCD06334613
• Inchi： 1S/C8H13NO/c1-8(7-10-2)9-5-3-4-6-9/h3-6,8H,7H2,1-2H3
• InChI Key： VSWHCGUKHPUWGJ-UHFFFAOYSA-N
• SMILES： O(C)CC(C)N1C=CC=C1

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 14.2Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 182.6±23.0 °C at 760 mmHg
• Flash Point: 64.2±22.6 °C
• Vapor Pressure: 1.1±0.3 mmHg at 25°C

1H-Pyrrole,1-(2-methoxy-1-methylethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)